Cas no 2228485-56-9 (5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228485-56-9
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 5783699
• PubChem ID: 165690871
• Update Time: 2025-06-12

5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1903027
• 5-(1-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid
• 2228485-56-9
• 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C12H18N2O5/c1-7(9-8(10(15)16)6-13-19-9)14(5)11(17)18-12(2,3)4/h6-7H,1-5H3,(H,15,16)
• InChI Key： LARHOEJLLIVZNX-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C1=C(C(=O)O)C=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.12157168g/mol
• Monoisotopic Mass: 270.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228485-56-9)

5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid, identified by the CAS number 2228485-56-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of functional groups such as the (tert-butoxy)carbonyl(methyl)amino moiety and the carboxylic acid group makes it a versatile intermediate in the synthesis of bioactive molecules.

The (tert-butoxy)carbonyl(methyl)amino group is particularly noteworthy as it introduces stability and reactivity characteristics that are highly valued in drug development. This protective group is often employed to shield reactive amine functionalities during synthetic processes, ensuring controlled reactions and high yields. The carboxylic acid moiety, on the other hand, provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules. Such modifications are crucial for tailoring the properties of drug candidates to achieve optimal pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on oxazole derivatives due to their demonstrated efficacy in various therapeutic applications. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The structural framework of 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid positions it as a promising scaffold for developing novel therapeutic agents. Its ability to undergo further chemical modifications makes it an attractive candidate for exploring new drug targets and mechanisms of action.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The (tert-butoxy)carbonyl(methyl)amino group can be selectively removed under specific conditions, allowing for the release of the free amine functionality. This feature is particularly useful in prodrug strategies, where the protected form enhances stability during storage and administration, while the active form is released at the target site within the body. Such approaches have shown promise in improving drug delivery systems and enhancing therapeutic outcomes.

The 1,2-oxazole core of the molecule contributes to its unique chemical behavior and biological interactions. Oxazoles are capable of forming stable complexes with biological targets due to their rigid aromatic-like structure and ability to engage in hydrogen bonding interactions. These properties make them valuable in designing molecules that can selectively bind to specific enzymes or receptors involved in disease pathways. For instance, oxazole derivatives have been investigated for their potential role in inhibiting kinases and other enzymes implicated in cancer progression.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid and its derivatives. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds with high precision. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with optimal pharmacological profiles. This approach has significantly reduced the time and cost associated with drug discovery processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps include the formation of the oxazole ring through cyclization reactions, followed by functional group transformations such as amino protection and carboxylation. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for preclinical studies.

Preclinical studies have begun to shed light on the potential therapeutic applications of 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid. Initial findings suggest that it exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates is often hindered by challenges related to bioavailability and toxicity. However, modifications such as incorporating hydrophilic groups or optimizing solubility can mitigate these issues. The carboxylic acid group in this compound provides a platform for introducing such modifications without compromising its core pharmacological activity. For example, esters or amides derived from this carboxylate can enhance water solubility while maintaining biological efficacy.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications. The open sharing of data, resources, and expertise fosters innovation and accelerates progress in drug development pipelines. As more research groups explore derivatives of 5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid, a deeper understanding of its potential will emerge.

In conclusion,5-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228485-56-9) represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with diverse applications ranging from oncology to inflammation management. Continued research into this compound promises to yield novel treatments that address unmet medical needs.